Cas no 1806995-29-8 (5-Amino-2-bromo-4-fluoropyridine)

• Product Name: 5-Amino-2-bromo-4-fluoropyridine
• CAS No: 1806995-29-8
• MF: C₅H₄BrFN₂
• MW: 191.001063346863
• CID: 4898559
• Update Time: 2025-10-29

5-Amino-2-bromo-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromo-4-fluoropyridine

• Inchi： 1S/C5H4BrFN2/c6-5-1-3(7)4(8)2-9-5/h1-2H,8H2
• InChI Key： DUQAXCOYZDOQTB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2-bromo-4-fluoropyridine

Introduction to 5-Amino-2-bromo-4-fluoropyridine (CAS No. 1806995-29-8)

5-Amino-2-bromo-4-fluoropyridine (CAS No. 1806995-29-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a bromine atom, and a fluorine atom, which collectively contribute to its diverse reactivity and potential biological activities.

The molecular formula of 5-Amino-2-bromo-4-fluoropyridine is C₅H₄BrFN₂, and its molecular weight is approximately 177.00 g/mol. The compound's structure includes a pyridine ring, which is a common motif in many biologically active molecules due to its aromaticity and the ability to form hydrogen bonds. The presence of the amino group enhances the compound's nucleophilicity, while the bromine and fluorine atoms introduce additional reactivity and selectivity in chemical reactions.

In recent years, 5-Amino-2-bromo-4-fluoropyridine has gained attention for its potential as a building block in the synthesis of novel pharmaceuticals. One of the key areas of research involves its use in the development of inhibitors for various enzymes and receptors. For instance, studies have shown that derivatives of this compound can effectively inhibit kinases, which are important targets in cancer therapy. The ability to modulate kinase activity through precise chemical modifications makes 5-Amino-2-bromo-4-fluoropyridine a valuable starting material for drug discovery.

Beyond its role in kinase inhibition, 5-Amino-2-bromo-4-fluoropyridine has also been explored for its potential in the treatment of neurological disorders. Research has indicated that certain derivatives of this compound can cross the blood-brain barrier and exhibit neuroprotective effects. This property is particularly important for developing drugs that target central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 5-Amino-2-bromo-4-fluoropyridine further enhances its utility in medicinal chemistry. Various synthetic routes have been developed to produce this compound efficiently and in high purity. One common approach involves the bromination of 4-fluoro-5-nitropyridine followed by reduction to form the amino group. These synthetic methods are well-documented in the literature and can be adapted to large-scale production, making 5-Amino-2-bromo-4-fluoropyridine readily available for research and development purposes.

In addition to its direct applications in drug discovery, 5-Amino-2-bromo-4-fluoropyridine serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional substituents or modify existing ones, thereby expanding the chemical space available for exploration. This flexibility is crucial for optimizing the pharmacological properties of potential drug candidates.

The safety profile of 5-Amino-2-bromo-4-fluoropyridine is another important consideration in its use as a research tool. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 5-Amino-2-bromo-4-fluoropyridine (CAS No. 1806995-29-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various fields, further solidifying its importance in modern drug discovery efforts.